Tethered together: DASA design towards aqueous compatibility†
Chemical Science Pub Date: 2023-10-27 DOI: 10.1039/D3SC02835F
Abstract
Donor–acceptor Stenhouse adducts (DASAs) are an exciting class of photoswitches due to their facile tunability, visible light absorbance, and negative photochromism. While they have shown use in a variety of applications, to date all reported DASA derivatives have low equilibrium and/or poor photoswitching in polar protic solvents, which is vital for moving towards applications in biological systems. We demonstrate a strategy to introduce a substitution on the DASA triene that results in derivatives that are stable and have high dark equilibrium of the open form in polar protic solvents. Decreasing the charge separation of these new derivatives also allows for reversible switching in polar and protic solvents including THF : water mixtures.
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Journal Name：Chemical Science
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